Cas no 536706-66-8 (2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide)

• Product Name: 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• CAS No: 536706-66-8
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 6196677
• PubChem ID: 3235685
• Update Time: 2025-11-01

2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide
• 2-{[3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl]sulfanyl}acetamide
• 2-((3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• 2-[[3-(3-methoxyphenyl)-4-oxo-5H-pyrimido[5,4-b]indol-2-yl]sulfanyl]acetamide
• 2-{[3-(3-methoxyphenyl)-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl]thio}acetamide
• CHEMBL1327373
• AKOS002052790
• F0580-0419
• MLS000086613
• SMR000022479
• Oprea1_344428
• HMS2386J24
• 536706-66-8

• Inchi： 1S/C19H16N4O3S/c1-26-12-6-4-5-11(9-12)23-18(25)17-16(22-19(23)27-10-15(20)24)13-7-2-3-8-14(13)21-17/h2-9,21H,10H2,1H3,(H2,20,24)
• InChI Key： MXQRTEIBPBVIRF-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NC2C3C=CC=CC=3NC=2C(N1C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 380.09431156g/mol
• Monoisotopic Mass: 380.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines

Additional information on 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

Introduction to Compound with CAS No 536706-66-8 and Product Name: 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide

The compound identified by the CAS number 536706-66-8 and the product name 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The detailed structure of this compound includes a pyrimido[5,4-b]indole core, which is a well-documented scaffold in drug discovery, known for its biological activity and versatility in forming pharmacophores.

Recent research has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The pyrimido[5,4-b]indole moiety is particularly noteworthy as it exhibits a broad spectrum of biological activities. This compound's structure incorporates a sulfanyl group and an acetamide moiety, which are known to enhance binding affinity and metabolic stability. These features make it a promising candidate for further investigation in drug development.

The 3-methoxyphenyl substituent in the molecule adds another layer of complexity and potential functionality. Methoxy groups are frequently used in medicinal chemistry due to their ability to modulate electronic properties and improve solubility. The presence of this group in the pyrimido[5,4-b]indole core suggests that this compound may exhibit unique interactions with biological targets, making it an intriguing subject for further study.

In the context of current pharmaceutical research, compounds with similar structural motifs have been explored for their potential in treating various diseases. For instance, derivatives of pyrimido[5,4-b]indole have shown promise in the treatment of cancer, inflammation, and infectious diseases. The acetamide group in this compound is particularly interesting as it can serve as a hinge-binding motif, facilitating interactions with specific protein targets.

One of the key aspects of this compound is its potential to act as a scaffold for developing small-molecule inhibitors. The combination of the pyrimido[5,4-b]indole, sulfanyl, and acetamide groups creates a multifaceted structure that can interact with multiple binding sites on biological targets. This property is highly valuable in drug design, as it allows for the development of more potent and selective inhibitors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify promising candidates for further investigation. The structural features of this compound make it an excellent candidate for such virtual screening approaches.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the sulfanyl group and the acetamide moiety are particularly critical steps that require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and scalability.

Once synthesized, the compound can be subjected to various biological assays to evaluate its activity against relevant targets. These assays may include enzyme inhibition studies, cell-based assays, and animal models. The results from these studies will provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, the compound with CAS No 536706-66-8 and the product name 2-{3-(3-methoxyphenyl)-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-ylsulfanyl}acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. As research in heterocyclic compounds continues to progress, compounds like this one are likely to play a crucial role in the development of novel therapeutic agents.